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Part 1: Chemical Identity & Biosynthesis[1][2]

Author: BenchChem Technical Support Team. Date: February 2026

Compound of Interest |

Compound Name: Procyanidin B1

CAS No.: 20315-25-7

Cat. No.: B1679151

\ J

1.1 Structural Definition Procyanidin B1 is a dimeric flavan-3-ol. Its structural uniqueness lies

in its specific stereochemistry and interflavan linkage:
e Formula: C3oH26012
e Molecular Weight: 578.52 g/mol

e IUPAC Name: (2R,3R)-2-(3,4-dihydroxyphenyl)-3,4-dihydro-2H-chromene-3,5,7-triol;
(2R,3S)-2-(3,4-dihydroxyphenyl)-3,4-dihydro-2H-chromene-3,5,7-triol

» Key Distinction: PB1 is a heterodimer of (-)-epicatechin (extension unit) and (+)-catechin
(terminal unit) linked by a 43 - 8 bond. This distinguishes it from Procyanidin B2 (homodimer

of epicatechin).

1.2 Biosynthetic Pathway The biosynthesis of PB1 occurs via the flavonoid pathway,
specifically diverging at the reduction of leucocyanidin. The ratio of PB1 to other procyanidins is
genetically regulated by the expression of Leucoanthocyanidin Reductase (LAR) and
Anthocyanidin Reductase (ANR).
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Figure 1: Biosynthetic pathway of Procyanidin B1 showing the critical divergence at
Leucocyanidin to form the distinct starter and extension units.

Part 2: High-Yield Natural Matrices

While "grape seed extract" is the generic industry standard, the concentration of specific dimers
varies significantly by species and tissue. For PB1 isolation, Ceylon Cinnamon bark and

specific Grape Seed cultivars are superior sources.

Table 1. Comparative Concentration of Procyanidin B1 in Key Sources
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Source Matrix

Botanical Name

PB1 Content (mglg
DW)

Notes on Matrix
Complexity

Cinnamon Bark

Cinnamomum verum

12.0-185

High purity of B-type
oligomers; contains
Cinnamtannin B1

(trimer).

Grape Seeds

Vitis vinifera

5.8-8.9

High total
procyanidins, but B2
is often co-dominant

or higher.

Grape Skins

Vitis vinifera

12-35

Lower total yield, but
PB1 is often the
dominant dimer over

B2 in skins.

Hawthorn Berry

Crataegus spp.[1][2]

20-6.0

Complex matrix; high
in vitexin and other
glycosides which
complicate

purification.

Pine Bark

Pinus pinaster

04-3.0

Variable; often
marketed as
Pycnogenol®

(standardized extract).

Apple Peel

Malus domestica

0.8-1.5

Highin B2; PBlis a
minor constituent
compared to

epicatechin.

Data synthesized from HPLC-DAD-MS studies (See References [1][3][5]). Note: Values

represent dry weight (DW) ranges observed in optimized extractions.

Part 3: Extraction & Isolation Engineering
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To isolate PB1 with high purity (>95%), a simple solvent extraction is insufficient due to the
presence of polymeric tannins and other flavonoids. The following protocol utilizes Sephadex
LH-20, the gold standard for separating oligomeric procyanidins based on molecular size and
hydrogen bonding.

Protocol: Optimized Isolation of Procyanidin B1 from Cinnamon Bark

Phase 1: Crude Extraction

Milling: Cryo-mill C. verum bark to <0.5 mm particle size to maximize surface area without
thermal degradation.

o Defatting: Wash powder with n-hexane (1:10 w/v) x 2 to remove lipids. Discard hexane.

o Extraction: Extract residue with 70% Acetone/30% Water (containing 0.1% Ascorbic Acid to
prevent oxidation).

o Conditions: Ultrasonication (40 kHz) for 30 mins at <30°C.

o Concentration: Remove acetone via rotary evaporation at 35°C. Freeze-dry the remaining
aqueous phase to obtain Crude Extract.

Phase 2: Purification (Sephadex LH-20 Chromatography)

o Resin Preparation: Swell Sephadex LH-20 in methanol overnight. Pack into a glass column
(e.g., 2.5 x40 cm).

o Loading: Dissolve Crude Extract in minimum methanol; load onto column.

e Elution Gradient:

o

Fraction A (Sugars/Acids): Elute with 100% Ethanol.

[¢]

Fraction B (Monomers): Elute with Ethanol/Methanol (1:1).

[¢]

Fraction C (Target PB1/Dimers): Elute with Methanol/Water (1:1).

[e]

Fraction D (Polymers): Elute with 70% Acetone.
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« |solation: Collect Fraction C. Monitor via TLC or HPLC. PB1 elutes distinctly after monomers
but before larger trimers.
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Figure 2: Step-by-step isolation workflow emphasizing the critical Sephadex LH-20 fractionation
step for dimer enrichment.

Part 4: Analytical Characterization (HPLC-MS/MS)

Distinguishing PB1 from PB2 requires precise chromatography, as they are isomers with
identical molecular weights.

Method Validation Parameters:
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e Column: C18 Reverse Phase (e.g., Agilent Zorbax SB-C18, 150mm x 4.6mm, 5um).
» Mobile Phase:

o A:0.1% Formic Acid in Water.

o B: Acetonitrile.

e Gradient: 0-5 min (5% B), 5-30 min (5% — 25% B). Slow gradient is required to resolve
B1/B2.

e MS Detection (ESI-): Negative mode is more sensitive for procyanidins.
o PB1 Precursor:m/z 577 [M-H]~

o Key Fragments:m/z 425 (Retro-Diels-Alder fission), m/z 407, m/z 289
(Catechin/Epicatechin monomer).

« |dentification Logic: PB1 typically elutes before PB2 on standard C18 columns due to the
conformation of the catechin unit vs. the epicatechin unit.

Part 5: Therapeutic Mechanisms

PB1 exhibits superior bioavailability compared to higher polymers, though it is extensively
metabolized by colonic microbiota into valerolactones. Its intact form and metabolites drive two
primary signaling pathways.

5.1 Nrf2 Activation (Antioxidant Defense) PB1 disrupts the Keap1-Nrf2 complex, allowing Nrf2
translocation to the nucleus. This upregulates Antioxidant Response Element (ARE) genes,
increasing HO-1 and NQO1 expression.

5.2 NF-kB Inhibition (Anti-Inflammatory) PB1 inhibits the phosphorylation of IKBa, preventing
the release and nuclear translocation of NF-kB (p65). This suppresses the transcription of pro-
inflammatory cytokines (TNF-a, IL-6).
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Figure 3: Dual mechanism of action: Nrf2 activation for cytoprotection and NF-kB inhibition for
anti-inflammatory effects.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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